Cas no 540-42-1 (isobutyl propionate)

isobutyl propionate Properties

Names and Identifiers

• isobutyl propionate
• 2-Methyl-1-propyl propanoate
• 2-methylpropyl propanoate
• Propionic Acid Isobutyl Ester

• MDL： MFCD00009307
• InChIKey： FZXRXKLUIMKDEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2/c1-4-7(8)9-5-6(2)3/h6H,4-5H2,1-3H3
• SMILES： CCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.099
• Heavy Atom Count: 9
• Complexity: 86.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.59560
• PSA: 26.30000
• Merck: 5150
• Refractive Index: n20/D 1.397(lit.)
• Boiling Point: 66 °C/60 mmHg(lit.)
• Melting Point: −71 °C (lit.)
• Flash Point: Fahrenheit: 78.8 ° f
  Celsius: 26 ° c
  
• FEMA: 2212
• Solubility: 1.7g/l
• Color/Form: Water white liquid with ether taste. [1]
• Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether. [7]
• Density: 0.869 g/mL at 25 °C(lit.)

isobutyl propionate Security Information

• Symbol: GHS02
• RTECS：UF4930000
• WGK Germany：2
• Safety Term：3.2
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Hazardous Material transportation number：UN 2394 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• Explosive Limit：1.1-7.5%(V)
• HazardClass：3.2

isobutyl propionate Customs Data

• HS CODE：2915509000
• Customs Data：

  China Customs Code:

  2915509000

  Overview:

  2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters